Cas no 2034560-35-3 (N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide)

• Product Name: N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide
• CAS No: 2034560-35-3
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5337403
• Update Time: 2025-06-15

N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-((4-cyanopyridin-2-yl)oxy)piperidine-1-carboxamide
• N-benzyl-3-(4-cyanopyridin-2-yl)oxypiperidine-1-carboxamide
• N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide

• Inchi： 1S/C19H20N4O2/c20-12-16-8-9-21-18(11-16)25-17-7-4-10-23(14-17)19(24)22-13-15-5-2-1-3-6-15/h1-3,5-6,8-9,11,17H,4,7,10,13-14H2,(H,22,24)
• InChI Key： GIXRWIMXLNCFRW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C=CN=1)C1CN(C(NCC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 2.2
• Topological Polar Surface Area: 78.2

Additional information on N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide

N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide (CAS No. 2034560-35-3): An Overview of a Promising Compound in Medicinal Chemistry

N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide (CAS No. 2034560-35-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential therapeutic applications of N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide.

The chemical structure of N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide is characterized by a piperidine ring substituted with a benzyl group at the nitrogen atom and a 4-cyanopyridin-2-yl oxy group at the 3-position. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for various biological studies. The cyanopyridine moiety is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to specific protein targets.

The synthesis of N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide has been reported in several studies, with various methods being employed to optimize yield and purity. One common approach involves the reaction of 4-cyanopyridine with an appropriate piperidine derivative in the presence of a coupling reagent. The benzyl group can be introduced through subsequent alkylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, which is crucial for large-scale production and pharmaceutical development.

In terms of biological activity, N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide has shown promising results in various preclinical studies. One area of particular interest is its potential as an inhibitor of specific protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammation. Studies have demonstrated that this compound can selectively inhibit certain kinases, leading to reduced cell proliferation and enhanced apoptosis in cancer cells. Additionally, it has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Another notable application of N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide is in neurodegenerative diseases. Research has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl-3-[(4-cyanopyridin-2-yl)oxy]piperidine-1-carboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. Further studies are needed to determine its long-term safety profile and optimal dosing regimens.

In conclusion, N-benzyl-3-[(4-cyanopyridin-2-yloxy)piperidine]-1-carboxamide (CAS No. 2034560-35-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various diseases.